Isopropylidene-(6-methoxy-pyridin-3-yl)-amine

• Molecular Formula: C9H12N2O
• Molecular Weight: 164.20 g/mol
• IUPAC Name: N-(6-methoxypyridin-3-yl)propan-2-imine
• InChI: InChI=1S/C9H12N2O/c1-7(2)11-8-4-5-9(12-3)10-6-8/h4-6H,1-3H3
• InChI Key: UALDCGGMNMWJTH-UHFFFAOYSA-N
• Canonical SMILES: CC(=NC1=CN=C(C=C1)OC)C

Description

Isopropylidene-(6-methoxy-pyridin-3-yl)-amine is a useful research compound. Its molecular formula is C9H12N2O and its molecular weight is 164.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-amino-2-methoxypyridine (18 g, 161 mmol) in methanol (80 mL) was added acetone (20 mL, 177 mmol). The reaction was heated at reflux for 24 hours and the volatiles were concentrated in vacuo to provide 21.3 g of isopropylidene-(6-methoxy-pyridin-3-yl)-amine. 1H NMR (CDCl3) δ 7.59 (d, 1H) 7.31 (m, 1H), 6.70 (d, 1H), 3.91 (s, 3H), 2.20 (s, 3H), 1.85 (s, 3H).